Cas no 137641-18-0 (2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)
![2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- structure](https://www.kuujia.com/scimg/cas/137641-18-0x500.png)
137641-18-0 structure
Product name:2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- COVREZVPVSRTPZ-UHFFFAOYSA-N
- SCHEMBL7953393
- 137641-18-0
-
- Inchi: InChI=1S/C19H12F4N2O2/c20-13-5-2-6-14(11-13)24-18(26)16-8-3-9-17(25-16)27-15-7-1-4-12(10-15)19(21,22)23/h1-11H,(H,24,26)
- InChI Key: COVREZVPVSRTPZ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)OC2=CC=CC(=N2)C(=O)NC3=CC(=CC=C3)F)C(F)(F)F
Computed Properties
- Exact Mass: 376.08356
- Monoisotopic Mass: 376.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 51.2A^2
Experimental Properties
- PSA: 51.22
2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Related Literature
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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